1-(4-methoxyphenyl)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H23N5O3/c1-26-18(11-20(25-26)15-4-3-9-23-12-15)13-24-22(29)16-10-21(28)27(14-16)17-5-7-19(30-2)8-6-17/h3-9,11-12,16H,10,13-14H2,1-2H3,(H,24,29)
• InChI Key: XNNXYBRFNWEGKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

1-(4-methoxyphenyl)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds structurally related to the specified chemical. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and investigated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the compound's potential in cancer research (Hassan, Hafez, & Osman, 2014). Another study provided X-ray powder diffraction data for a compound related to apixaban synthesis, demonstrating its importance in the development of anticoagulants (Wang et al., 2017).

Biological Activities and Applications

Research by Hassan et al. (2015) on pyrazolo[1,5-a]pyrimidines and related Schiff bases explored their cytotoxicity against various human cancer cell lines, highlighting the therapeutic potential of these compounds (Hassan, Hafez, Osman, & Ali, 2015). Moreover, the study of novel annulated products from aminonaphthyridinones by Deady and Devine (2006) contributes to the understanding of heterocyclic chemistry and its relevance to drug design (Deady & Devine, 2006).

Structural Studies

The investigation of the crystal structure and conformation of solvated compounds, such as the study by Banerjee et al. (2002), provides insights into the molecular configurations that may influence biological activity, supporting the development of new pharmaceuticals (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).

Mechanism of Action

The compound’s mechanism of action, like that of many drugs, would involve interacting with biological targets such as proteins or enzymes, leading to changes in cellular processes and biochemical pathways. The specific effects would depend on the particular targets and pathways involved .

Pharmacokinetics, which includes absorption, distribution, metabolism, excretion (ADME), and toxicity, would influence the compound’s bioavailability and overall effects in the body . Factors such as the compound’s chemical structure, formulation, route of administration, and patient-specific factors can affect its pharmacokinetics .

The compound’s action could also be influenced by various environmental factors, such as pH, temperature, and the presence of other substances, which could affect its stability, solubility, and interactions with its targets .